(E)-N-(6-ethoxy-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[6-ethoxy-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H22N4O3S/c1-4-24-11-10-22-14-7-6-13(25-5-2)12-16(14)26-18(22)20-17(23)15-8-9-19-21(15)3/h6-9,12H,4-5,10-11H2,1-3H3
• InChI Key: UQCWEOZOAFYBDR-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)OCC)SC1=NC(=O)C3=CC=NN3C
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol
• CAS No.: 1173453-80-9

Description

The compound contains a benzo[d]thiazol-2(3H)-ylidene group, which is a type of heterocyclic compound. These types of compounds are often used in the synthesis of various pharmaceuticals due to their diverse biological activities.

Chemical Reactions Analysis

The compound may undergo various chemical reactions depending on the conditions. For example, compounds containing a benzo[d]thiazol-2(3H)-ylidene group can participate in 1,3-dipolar cycloaddition reactions.

Scientific Research Applications

Design and Synthesis of Novel Compounds

A study focused on the design, synthesis, and QSAR studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones, which represents a class of compounds similar to the one . These compounds exhibited promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, indicating their potential application in developing new antibacterial agents. The study also included cytotoxic activity assessment against mammalian Vero cell line, demonstrating the compounds' antibacterial activity at non-cytotoxic concentrations (Palkar et al., 2017).

Exploration of Heterocyclic Compounds

Research on novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has revealed anti-inflammatory and analgesic properties. These compounds were evaluated for their cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitory activities, showcasing their potential as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

Anti-Influenza Virus Activity

A novel synthesis route for benzamide-based 5-aminopyrazoles and their fused heterocycles was developed, revealing significant anti-influenza A virus (H5N1) activity. Eight compounds were identified with considerable antiviral activities against bird flu influenza, highlighting their potential for treating viral infections (Hebishy et al., 2020).

Antitumor Activity

A convenient synthesis and molecular modeling study of novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives as anti-tumor agents indicated significant effects against mouse tumor model cancer cell lines and human cancer cell lines of Colon cancer (HCT-29) and Breast cancer (MCF-7). The study also involved docking studies to explore the interaction of these compounds with cancer targets (Nassar et al., 2015).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some benzo[d]thiazol-2(3H)-ylidene derivatives have shown cytotoxic activity against certain cancer cell lines.